N-(3-methoxyphenyl)-2-[(4-methylbenzoyl)amino]benzamide

• IUPAC Name: N-(3-methoxyphenyl)-2-[(4-methylbenzoyl)amino]benzamide
• InChI: InChI=1S/C22H20N2O3/c1-15-10-12-16(13-11-15)21(25)24-20-9-4-3-8-19(20)22(26)23-17-6-5-7-18(14-17)27-2/h3-14H,1-2H3,(H,23,26)(H,24,25)
• InChI Key: HNUJQXACVJKZLU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NC2=CC=CC=C2C(=O)NC3=CC(=CC=C3)OC
• Molecular Formula: C22H20N2O3
• Molecular Weight: 360.4 g/mol

Description

N-(3-methoxyphenyl)-2-[(4-methylbenzoyl)amino]benzamide, also known as MMBN, is a chemical compound that has been widely studied for its potential applications in scientific research. MMBN is a member of the benzamide family of compounds, which have been shown to have a variety of biological activities.

Mechanism of Action

The mechanism of action of N-(3-methoxyphenyl)-2-[(4-methylbenzoyl)amino]benzamide is not fully understood, but it is thought to involve the binding of the compound to specific proteins or other biological molecules. This binding can alter the activity of these molecules, leading to changes in cellular processes.
Biochemical and Physiological Effects
Studies have shown that N-(3-methoxyphenyl)-2-[(4-methylbenzoyl)amino]benzamide can have a variety of biochemical and physiological effects, including the inhibition of certain enzymes and the modulation of cellular signaling pathways. N-(3-methoxyphenyl)-2-[(4-methylbenzoyl)amino]benzamide has also been shown to have anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3-methoxyphenyl)-2-[(4-methylbenzoyl)amino]benzamide in lab experiments is its high selectivity for certain proteins, which can allow for more precise imaging and analysis of biological systems. However, one limitation is that N-(3-methoxyphenyl)-2-[(4-methylbenzoyl)amino]benzamide can be difficult to synthesize and purify, which can limit its availability for use in research.

Future Directions

There are many potential future directions for research involving N-(3-methoxyphenyl)-2-[(4-methylbenzoyl)amino]benzamide. One area of interest is in the development of new imaging techniques that utilize N-(3-methoxyphenyl)-2-[(4-methylbenzoyl)amino]benzamide and other fluorescent probes. Additionally, further studies are needed to fully understand the mechanism of action of N-(3-methoxyphenyl)-2-[(4-methylbenzoyl)amino]benzamide and its potential applications in various areas of scientific research.

Synthesis Methods

The synthesis of N-(3-methoxyphenyl)-2-[(4-methylbenzoyl)amino]benzamide involves the reaction of 3-methoxyaniline with 4-methylbenzoyl chloride in the presence of a base catalyst. The resulting product is then purified through a series of chromatographic techniques to yield pure N-(3-methoxyphenyl)-2-[(4-methylbenzoyl)amino]benzamide.

Scientific Research Applications

N-(3-methoxyphenyl)-2-[(4-methylbenzoyl)amino]benzamide has been used in a variety of scientific research applications, including as a fluorescent probe for imaging biological systems. N-(3-methoxyphenyl)-2-[(4-methylbenzoyl)amino]benzamide has been shown to selectively bind to certain proteins and can be used to visualize their distribution and localization within cells.